molecular formula C13H12NO8S- B024943 1-(3-(4-Hydroxyphenyl)-1-oxopropoxy)-2,5-dioxo-3-pyrrolidinesulfonic acid CAS No. 106327-86-0

1-(3-(4-Hydroxyphenyl)-1-oxopropoxy)-2,5-dioxo-3-pyrrolidinesulfonic acid

Cat. No.: B024943
CAS No.: 106327-86-0
M. Wt: 343.31 g/mol
InChI Key: ZUTXKXIWJUQARS-UHFFFAOYSA-M
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Description

The compound seems to be a derivative of 3-(4-Hydroxyphenyl)propionic acid, also known as Phloretic acid . This compound is used in laboratory chemicals and is not recommended for food, drug, pesticide or biocidal product use . It is also a fluorogenic substrate for peroxidase .


Synthesis Analysis

While specific synthesis methods for your compound were not found, a synthesis method of 3-(4-hydroxyphenyl)propanamide, a related compound, has been disclosed . This method involves a two-step reaction using p-hydroxyphenylpropionic acid as the raw material .

Safety and Hazards

3-(4-Hydroxyphenyl)propionic acid, a related compound, is classified as hazardous under the Hazardous Products Regulations. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation .

Properties

IUPAC Name

1-[3-(4-hydroxyphenyl)propanoyloxy]-2,5-dioxopyrrolidine-3-sulfonic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13NO8S/c15-9-4-1-8(2-5-9)3-6-12(17)22-14-11(16)7-10(13(14)18)23(19,20)21/h1-2,4-5,10,15H,3,6-7H2,(H,19,20,21)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DIJUCTBXTPCIMF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(C(=O)N(C1=O)OC(=O)CCC2=CC=C(C=C2)O)S(=O)(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13NO8S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00909983
Record name 1-{[3-(4-Hydroxyphenyl)propanoyl]oxy}-2,5-dioxopyrrolidine-3-sulfonic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00909983
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

343.31 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

106327-86-0
Record name Sulfosuccinimidyl-3-(4-hydroxyphenyl)propionate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0106327860
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 1-{[3-(4-Hydroxyphenyl)propanoyl]oxy}-2,5-dioxopyrrolidine-3-sulfonic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00909983
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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